Cas no 878742-59-7 (2-(Trifluoromethyl)pyrimidine-4-carboxylic acid)

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid structure

878742-59-7 structure

Product Name:2-(Trifluoromethyl)pyrimidine-4-carboxylic acid

CAS No:878742-59-7

MF:C₆H₃F₃N₂O₂

MW:192.095431566238

MDL:MFCD15526666

CID:827994

PubChem ID:46835572

Update Time:2024-10-26

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethyl)pyrimidine-4-carboxylic acid
- 4-Pyrimidinecarboxylic acid, 2-(trifluoromethyl)-
- HGFBZPMMYNDNLR-UHFFFAOYSA-N
- BCP27286
- PC53125
- HP23015
- FCH1149370
- AX8215953
- AM20110262
- 2-trifluoromethylpyrimidin-4-carboxylic acid
- ST24021921
- Z5244
- 2-(Trifluoromethyl)-4-pyrimidinecarboxylic acid (ACI)
- SCHEMBL1578155
- AKOS015856036
- AS-30818
- DB-000802
- 2-(trifluoromethyl)pyrimidine-4-carboxylicacid
- 878742-59-7
- Z1255392843
- SB57415
- MFCD15526666
- DTXSID20676483
- EN300-118782
- CS-W021466
- MDL： MFCD15526666
- Inchi： 1S/C6H3F3N2O2/c7-6(8,9)5-10-2-1-3(11-5)4(12)13/h1-2H,(H,12,13)
- InChI Key： HGFBZPMMYNDNLR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CN=C(C(F)(F)F)N=1)O

Computed Properties

Exact Mass: 192.01466183g/mol
Monoisotopic Mass: 192.01466183g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.1
XLogP3: 1

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 220.7±40.0 °C at 760 mmHg
Flash Point: 87.3±27.3 °C
Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM166569-1g	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid	878742-59-7	95%	1g	$1262	2021-08-05
Chemenu	CM166569-250mg	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid	878742-59-7	95%+	250mg	$171	2025-07-04
Chemenu	CM166569-1g	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid	878742-59-7	95%+	1g	$418	2025-07-04
Chemenu	CM166569-5g	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid	878742-59-7	95%+	5g	$1203	2025-07-04
abcr	AB438694-250 mg	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid, 95%; .	878742-59-7	95%	250mg	€427.70	2023-04-23
abcr	AB438694-1 g	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid, 95%; .	878742-59-7	95%	1g	€801.50	2023-04-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T902104-250mg	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid	878742-59-7	95%	250mg	4,473.90	2021-05-17
Fluorochem	216995-250mg	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid	878742-59-7	95%	250mg	￡193.00	2022-03-01
Fluorochem	216995-1g	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid	878742-59-7	95%	1g	￡483.00	2022-03-01
Fluorochem	216995-5g	2-(Trifluoromethyl)pyrimidine-4-carboxylic acid	878742-59-7	95%	5g	￡1505.00	2022-03-01

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Production Method

Production Method 1

13939-06-5

705-24-8

878742-59-7

116470-67-8

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Raw materials

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Preparation Products

2-(Trifluoromethyl)pyrimidine-4-carboxylic acid Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

878742-59-7 (2-(Trifluoromethyl)pyrimidine-4-carboxylic acid) Related Products

Recommended suppliers

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent